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Compound of Interest

Compound Name: D15

Cat. No.: B612444

. Get Quote

The designation "D15" for an antibody is not a unique identifier and can refer to different

antibodies targeting a variety of proteins. This document provides detailed application notes

and protocols for several distinct antibodies that may be identified by "D15" in various research
contexts, including those targeting CD15, TBC1D15, and USP15. Researchers should first
confirm the specific protein target of their D15 antibody before following the protocols outlined

below.

D15 (CD15) Antibody

The CD15 antibody is frequently used in immunohistochemistry to identify Reed-Sternberg

cells in Hodgkin's disease.[1][2] It targets a carbohydrate antigen, Lewis X, present on the

surface of neutrophils, eosinophils, and some monocytes.[1][2]

Quantitative Data Summary

Application Species Reactivity

Recommended
Dilution/Concentration

Immunohistochemistry (FFPE) Human, Mouse, Rat

5-10 pg/ml for 30 min at RT[2]

Flow Cytometry Human, Mouse, Rat

2-4 ng/1076 cells[2]

Immunofluorescence Human, Mouse, Rat

2-4 ng/mi[2]

Experimental Protocols
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Immunohistochemistry (IHC) Protocol for FFPE Tissues

This protocol is adapted from recommendations for a polyclonal rabbit anti-CD15 antibody.[2]

o Deparaffinization and Rehydration:

o Immerse slides in Xylene (2x5 min).

o Rehydrate through graded ethanol series: 100% (2x3 min), 95% (1 min), 80% (1 min).

o Rinse in distilled water (= 5 min).[3]

e Antigen Retrieval:

o Perform Heat-Induced Epitope Retrieval (HIER).

o Boil tissue sections in 10mM Tris with 1mM EDTA, pH 9, for 10-20 minutes.[2]

o Alternatively, use a steamer with citrate buffer (pH 6.0) or EDTA buffer (pH 8.0) for 30
minutes, followed by a 30-minute cooling period.[3]

e Blocking:

o Block endogenous peroxidase activity with 3% H20:2 in methanol for 40 minutes at room
temperature.[3]

o Wash slides 2x5 minutes in PBS.

o Apply a blocking buffer (e.g., 5% fetal horse serum in PBS) for 1 hour at room temperature
in a humidified chamber.[3]

e Primary Antibody Incubation:

o Dilute the CD15 antibody to 5-10 pg/ml in the blocking buffer.

o Incubate sections for 30 minutes at room temperature.[2]

o Detection:
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o Wash slides 3x3 minutes in PBS.

o Apply an appropriate HRP-conjugated secondary antibody for 30 minutes at room
temperature.

o Wash slides 3x3 minutes in PBS.
o Develop with a DAB substrate solution until the desired stain intensity is reached.

o Stop the reaction by immersing the slides in water.[3]

o Counterstaining, Dehydration, and Mounting:
o Counterstain with Hematoxylin.
o Dehydrate through a graded ethanol series and clear with xylene.
o Mount with a permanent mounting medium.[3]

D15 (TBC1D15) Antibody

Antibodies against TBC1 Domain Family Member 15 (TBC1D15) are used to study its role as a
Rab-GTPase activating protein involved in intracellular trafficking.[4][5]

: o E

o ) o Recommended
Application Species Reactivity o )
Dilution/Concentration
1:1000 - 1:5000(4], 1:500 -
Western Blot (WB) Human, Mouse, Rat

1:3000[6], 1:500 - 1:2000[5]

Immunohistochemistry

] Human 1:100 - 1:1000[6]
(Paraffin)

Immunoprecipitation (IP) Human 6 pg/mg lysate[4]

Experimental Protocols

Western Blot (WB) Protocol
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This protocol is a general guideline based on common western blotting procedures.[7][8]

e Sample Preparation:

o Lyse cells or tissues in a suitable lysis buffer containing protease inhibitors.

o Determine protein concentration using a standard assay (e.g., BCA).

o Mix 30-40 pg of protein with SDS-PAGE loading buffer and heat at 95-100°C for 5
minutes.[8][9]

Gel Electrophoresis:

o Load samples onto an SDS-PAGE gel.

o Run the gel according to the manufacturer's instructions until adequate separation is
achieved.

Protein Transfer:

o Transfer proteins from the gel to a PVDF or nitrocellulose membrane using a wet or semi-
dry transfer system.

Blocking:

o Block the membrane with 5% non-fat dry milk or 5% BSA in TBST (Tris-Buffered Saline
with 0.1% Tween-20) for 1 hour at room temperature or overnight at 4°C.[7][8] For
phosphoprotein detection, 5% BSA is recommended.[8]

Primary Antibody Incubation:

o Dilute the TBC1D15 antibody (e.g., 1:1000) in the blocking buffer.

o Incubate the membrane with the primary antibody overnight at 4°C with gentle agitation.[4]

[8]

Washing and Secondary Antibody Incubation:
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o Wash the membrane 3-5 times for 5 minutes each with TBST.[8]

o Incubate with an HRP-conjugated secondary antibody diluted in blocking buffer for 1 hour
at room temperature.

e Detection:
o Wash the membrane 5 times for 5 minutes each with TBST.
o Apply an enhanced chemiluminescence (ECL) substrate.
o Detect the signal using X-ray film or a digital imaging system.[8]

D1K6S (USP15) Antibody

Cell Signaling Technology offers a rabbit monoclonal antibody (D1K6S) that targets USP15
(Ubiquitin Specific Peptidase 15).[10]

Suantitative Data €

Application Species Reactivity Recommended Dilution
Western Blot (WB) Human, Mouse, Rat, Monkey 1:1000
Immunoprecipitation (IP) Human 1:50

Immunohistochemistry
(Paraffin)

Human 1:100 - 1:400

Immunofluorescence Human 1:100 - 1:400

Data sourced from the USP15 (D1K6S) Rabbit mAb datasheet from Cell Signaling Technology.
[10]

Experimental Protocols

The protocols for Western Blot and IHC provided in the previous sections can be adapted for
the USP15 (D1K6S) antibody by using the recommended dilutions listed in the table above. For
specific protocol optimizations, it is always recommended to consult the manufacturer's
datasheet.[10]
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Visualizing Experimental Workflows

To aid in the execution of these experiments, the following diagrams illustrate the generalized
workflows for Western Blotting and Immunohistochemistry.

Sample Preparation Separation & Transfer Immunodetection
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Click to download full resolution via product page

Caption: Generalized workflow for Western Blot analysis.
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Caption: Generalized workflow for Immunohistochemistry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Unraveling the Applications of D15 Antibodies in
Western Blot and Immunohistochemistry]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b612444#d15-antibody-for-western-blot-and-ihc]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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